Cas no 13395-36-3 (Ethyl 5,5-dimethyl-2,4-dioxohexanoate)

• Product Name: Ethyl 5,5-dimethyl-2,4-dioxohexanoate
• CAS No: 13395-36-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00052319
• CID: 86925
• PubChem ID: 83403
• Update Time: 2025-10-28

Ethyl 5,5-dimethyl-2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-dimethyl-2,4-dioxohexanoate
• Ethyl 5,5-dimethyl-2,4-dioxohexanoate~Trimethylacetopyruvic acid ethyl ester
• Pivaloylpyruvic acid ethyl ester
• Ethyl trimethylacetopyruvate
• 5,5-Dimethyl-2,4-dioxo-hexanoic acid ethyl ester
• 5,5-Dimethyl-2,4-dioxohexanoic acid ethyl ester
• Ethyl 2,4-dioxo-5,5-dimethylhexanoate
• AKOS MSC-0258
• Ethyl pivaloylpyruvate
• 3-Pivaloylpyruvic acid ethyl ester
• Ethyl-5,5-dimethyl-2,4-dioxohexanoat
• trimethylacetopyruvic acid ethyl ester
• 2,4-Dioxo-5,5-dimethylhexanoic acid ethyl ester
• Ethyl trimethyacetopyruvate, 98+%
• Hexanoic acid, 5,5-dimethyl-2,4-dioxo-, ethyl ester
• NIMKIMUBJFWPTD-UHFFFAOYSA-N
• SBB054116
• ethyl5,5-dimethyl-2
• 5,5-Dimethyl-2,4-dioxo-hexanoicacidethylester

• MDL： MFCD00052319
• Inchi： 1S/C10H16O4/c1-5-14-9(13)7(11)6-8(12)10(2,3)4/h5-6H2,1-4H3
• InChI Key： NIMKIMUBJFWPTD-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OCC)=O)C(C)(C)C
• BRN： 510374

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: liquid
• Density: 1.046±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 124°C/13mmHg(lit.)
• Flash Point: 106.7±19.9 ºC,
• Refractive Index: 1.4700
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• PSA: 60.44000
• LogP: 1.12390
• Solubility: Not determined

Ethyl 5,5-dimethyl-2,4-dioxohexanoate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 5,5-dimethyl-2,4-dioxohexanoate

Comprehensive Overview of Ethyl 5,5-dimethyl-2,4-dioxohexanoate (CAS No. 13395-36-3)

Ethyl 5,5-dimethyl-2,4-dioxohexanoate (CAS No. 13395-36-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and agrochemical research. Its unique molecular structure, featuring a diketone and ester functional group, makes it a versatile building block in synthetic chemistry. With the growing demand for sustainable and high-performance chemicals, this compound has garnered attention for its potential applications in green chemistry and bio-based materials.

The compound’s IUPAC name reflects its structural complexity, combining ethyl ester and dimethyl-substituted diketone moieties. Researchers often explore its reactivity in Michael addition reactions and enolate chemistry, which are critical for designing novel drug candidates or functional materials. Recent trends in AI-driven molecular design have further highlighted its role in optimizing structure-activity relationships (SAR) for targeted applications.

In the context of user search trends, queries like "Ethyl 5,5-dimethyl-2,4-dioxohexanoate uses" or "CAS 13395-36-3 synthesis methods" dominate scientific databases. This aligns with the broader interest in custom synthesis and scalable production of specialty chemicals. The compound’s stability under mild conditions also makes it a candidate for low-waste manufacturing, addressing environmental concerns raised in forums like Green Chemistry Network discussions.

From a technical perspective, Ethyl 5,5-dimethyl-2,4-dioxohexanoate exhibits a balanced lipophilicity, which is advantageous in drug delivery systems. Its keto-enol tautomerism has been studied for modulating bioavailability, a hot topic in pharmacokinetics research. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with ISO standards for industrial use.

The compound’s relevance extends to flavor and fragrance industries, where its fruity-woody odor profile is valued. With consumers increasingly favoring natural-identical ingredients, CAS 13395-36-3 serves as a cost-effective alternative to plant-derived extracts. This aligns with search trends like "sustainable fragrance additives" or "synthetic esters in perfumery."

In summary, Ethyl 5,5-dimethyl-2,4-dioxohexanoate bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to catalytic processes and compatibility with biodegradable formulations position it as a compound of enduring industrial significance. Future research may explore its integration into circular economy models, answering pressing questions about chemical sustainability.